Cas no 921548-54-1 (N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 921548-54-1
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5917025
• PubChem ID: 27543042
• Update Time: 2025-11-04

N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-[(cyclopropylcarbonyl)amino]-N-(2-methylphenyl)-
• F2202-1477
• AKOS004952147
• 921548-54-1
• N-(4-(2-oxo-2-(o-tolylamino)ethyl)thiazol-2-yl)cyclopropanecarboxamide
• N-(4-{[(2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

• Inchi： 1S/C16H17N3O2S/c1-10-4-2-3-5-13(10)18-14(20)8-12-9-22-16(17-12)19-15(21)11-6-7-11/h2-5,9,11H,6-8H2,1H3,(H,18,20)(H,17,19,21)
• InChI Key： OOFURKHJXCOJIY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC=C2C)=O)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• pka: 8.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921548-54-1)

The compound N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide, with the CAS number 921548-54-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique structural features, including a cyclopropanecarboxamide moiety and a 2-methylphenyl group, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a small molecule inhibitor or modulator in various signaling pathways.

In recent years, the demand for thiazole-based compounds has surged due to their versatility in drug discovery. The CAS 921548-54-1 compound is no exception, with studies exploring its role in targeting specific enzymes or receptors. Its molecular structure, which includes a carbamoylmethyl linker, enhances its binding affinity, making it a candidate for therapeutic development. This aligns with the growing trend of precision medicine, where tailored molecular interventions are sought after.

One of the key areas of interest for N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide is its potential in oncology research. The compound's ability to interact with cellular pathways involved in proliferation and apoptosis has made it a subject of preclinical studies. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, are under investigation to optimize its efficacy. These aspects are critical for researchers focusing on next-generation therapeutics.

The synthesis of CAS 921548-54-1 involves multi-step organic reactions, often requiring high-yield coupling techniques and protective group strategies. Chemists emphasize the importance of stereoselectivity and purity during its production, as these factors directly impact its biological performance. This has led to advancements in green chemistry approaches, reducing waste and improving sustainability in synthetic processes.

Beyond its pharmaceutical potential, N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide is also studied for its material science applications. Its rigid cyclopropane ring and thiazole core contribute to unique electronic properties, making it relevant for organic semiconductors or sensors. This dual applicability highlights the compound's interdisciplinary significance.

As the scientific community continues to explore CAS 921548-54-1, questions about its toxicity profile, scalable synthesis, and mechanism of action remain at the forefront. Addressing these queries will pave the way for its transition from bench to bedside. For researchers and industry professionals, this compound represents a promising avenue in the evolving landscape of bioactive small molecules.